Cas no 1145-66-0 (Thiourea,N-(4-methylphenyl)-N'-phenyl-)
1145-66-0 structure
Product Name:Thiourea,N-(4-methylphenyl)-N'-phenyl-
CAS No:1145-66-0
MF:C14H14N2S
MW:242.339361667633
CID:165957
PubChem ID:853904
Update Time:2025-04-19
Thiourea,N-(4-methylphenyl)-N'-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-methylphenyl)-3-phenylthiourea
- Thiourea,N-(4-methylphenyl)-N'-phenyl-
- 1-phenyl 3-p-tolylthiocarbamide
- 1-phenyl-3-p-tolyl-2-thiourea
- 1-phenyl-3-p-tolyl-thiourea
- 1-Phenyl-3-p-tolylthiourea
- AC1LGYI3
- ARONIS023055
- Carbanilide, 4-methylthio-
- CHEMBL1910057
- MR D1
- N-(p-methylphenyl)-N'-phenylthiourea
- N-phenyl-N'-p-tolylthiourea
- NSC131960
- WLN: SUYMR&
- NSC-131960
- 1145-66-0
- AKOS000489500
- 1-Phenyl-3-(p-tolyl)thiourea
- SCHEMBL5451731
- Thiourea, N-(4-methylphenyl)-N'-phenyl-
- N-(4-Methylphenyl)-N'-phenylthiourea #
- NZPBFKQKPZEPED-UHFFFAOYSA-N
- 1-phenyl-3-(p-tolyl)-2-thiourea
- 3-(4-METHYLPHENYL)-1-PHENYLTHIOUREA
- DTXSID50357516
- BDBM50356175
- Urea, 1-phenyl-2-thio-3-(p-tolyl)-
- WLN: SUYMR&MR D1
-
- Inchi: 1S/C14H14N2S/c1-11-7-9-13(10-8-11)16-14(17)15-12-5-3-2-4-6-12/h2-10H,1H3,(H2,15,16,17)
- InChI Key: NZPBFKQKPZEPED-UHFFFAOYSA-N
- SMILES: S=C(NC1C=CC=CC=1)NC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 242.08792
- Monoisotopic Mass: 242.088
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 56.2Ų
Experimental Properties
- Density: 1.249
- Boiling Point: 363.5°Cat760mmHg
- Flash Point: 173.7°C
- Refractive Index: 1.726
- PSA: 24.06
- LogP: 3.94990
Thiourea,N-(4-methylphenyl)-N'-phenyl- Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
1145-66-0 (Thiourea,N-(4-methylphenyl)-N'-phenyl-) Related Products
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